N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide

• IUPAC Name: N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide
• InChI: InChI=1S/C13H17N5O/c1-18-7-17-11-4-9(5-15-12(11)18)13(19)16-6-10(14)8-2-3-8/h4-5,7-8,10H,2-3,6,14H2,1H3,(H,16,19)
• InChI Key: XKSBECAJVKBYSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CC(=C2)C(=O)NCC(C3CC3)N
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide (abbreviated as ACEIP) is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells, including breast and lung cancer cells. In neuroscience, this compound has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been used as a starting point for the development of new drugs with improved efficacy and reduced side effects.

Mechanism of Action

The exact mechanism of action of N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways involved in cell growth and survival. Specifically, this compound has been shown to inhibit the activity of the enzyme DNA polymerase, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death. This compound has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in cell and animal models. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis (programmed cell death). In animal models, this compound has been shown to reduce tumor growth and improve survival rates. In neurodegenerative disease models, this compound has been shown to improve cognitive function and reduce the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the compound. Another advantage is its broad range of potential applications in various scientific research areas. However, one limitation is that this compound has not yet been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several future directions for research on N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide. One direction is to further investigate its potential as a treatment for cancer and neurodegenerative diseases. Another direction is to explore its potential as a starting point for the development of new drugs with improved efficacy and reduced side effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on human cells and tissues.

Synthesis Methods

N-(2-amino-2-cyclopropylethyl)-3-methylimidazo[4,5-b]pyridine-6-carboxamide can be synthesized through a multi-step process involving several chemical reactions. The starting material for the synthesis is 2-cyclopropylethylamine, which is first reacted with methyl isocyanate to form the intermediate 2-cyclopropylethylcarbamoylmethyl isocyanate. This intermediate is then reacted with 3-methylimidazo[4,5-b]pyridine-6-carboxylic acid to form this compound.